Cas no 1184850-50-7 (4-(heptafluoropropan-2-yl)phenylboronic acid)

• Product Name: 4-(heptafluoropropan-2-yl)phenylboronic acid
• CAS No: 1184850-50-7
• MF: C₉H₆BF₇O₂
• MW: 289.94256734848
• MDL: MFCD29906848
• CID: 4576078
• PubChem ID: 57918568
• Update Time: 2025-05-20

4-(heptafluoropropan-2-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(heptafluoropropan-2-yl)phenyl]boronic acid
• B-(4-(Perfluoro-1-methylethyl)phenyl)boronic acid
• AT26018
• (4-(PERFLUOROPROPAN-2-YL)PHENYL)BORONIC ACID
• [4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)phenyl]boronic acid
• 4-(heptafluoropropan-2-yl)phenylboronic acid

• MDL： MFCD29906848
• Inchi： 1S/C9H6BF7O2/c11-7(8(12,13)14,9(15,16)17)5-1-3-6(4-2-5)10(18)19/h1-4,18-19H
• InChI Key： YOOCRETZGVJDBF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C1C=CC(B(O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 40.5

Additional information on 4-(heptafluoropropan-2-yl)phenylboronic acid

Recent Advances in the Application of 4-(Heptafluoropropan-2-yl)phenylboronic Acid (CAS: 1184850-50-7) in Chemical Biology and Pharmaceutical Research

4-(Heptafluoropropan-2-yl)phenylboronic acid (CAS: 1184850-50-7) has emerged as a critical reagent in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This compound, characterized by its heptafluoropropyl group and boronic acid functionality, has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, protein labeling, and drug discovery. Recent studies highlight its potential in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive molecules. This research briefing synthesizes the latest findings and applications of this compound, providing insights into its mechanistic roles and future directions in the field.

One of the most significant applications of 4-(heptafluoropropan-2-yl)phenylboronic acid is in the development of proteolysis-targeting chimeras (PROTACs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a linker in the synthesis of bifunctional molecules that selectively degrade target proteins. The heptafluoropropyl group enhances the lipophilicity and cell permeability of these constructs, while the boronic acid moiety facilitates reversible binding to target proteins. This dual functionality has led to promising results in preclinical models of cancer and neurodegenerative diseases, showcasing the compound's potential in next-generation therapeutics.

In addition to its role in PROTACs, recent research has explored the use of 4-(heptafluoropropan-2-yl)phenylboronic acid in bioorthogonal chemistry. A 2024 study in Angewandte Chemie reported its application in fluorogenic labeling of glycans, leveraging the boronic acid's affinity for diols and the heptafluoropropyl group's fluorescence-enhancing properties. This approach enables real-time imaging of cellular processes with high specificity and minimal background interference, opening new avenues for studying glycosylation in disease states. The study also highlighted the compound's stability under physiological conditions, a critical factor for in vivo applications.

Another groundbreaking application was reported in a 2023 Nature Communications paper, where researchers utilized 4-(heptafluoropropan-2-yl)phenylboronic acid to develop a novel class of covalent inhibitors for serine hydrolases. The boronic acid moiety forms reversible covalent bonds with the active-site serine, while the heptafluoropropyl group modulates the inhibitor's pharmacokinetic properties. This strategy yielded potent and selective inhibitors with improved oral bioavailability, addressing a longstanding challenge in drug development for metabolic disorders and infectious diseases. The study's molecular dynamics simulations provided atomic-level insights into the binding mechanisms, further validating the compound's utility in rational drug design.

Looking ahead, the unique properties of 4-(heptafluoropropan-2-yl)phenylboronic acid position it as a key player in emerging areas such as targeted protein degradation, chemical biology tools development, and precision medicine. Ongoing research is exploring its potential in antibody-drug conjugates (ADCs) and as a scaffold for developing covalent drugs with tunable reactivity. However, challenges remain in optimizing its physicochemical properties for specific applications and understanding its long-term biological effects. Future studies should focus on structure-activity relationship (SAR) analyses and in vivo validation to fully realize this compound's potential in pharmaceutical innovation.